Cas no 99419-76-8 (1-(2,6-dibromophenyl)ethan-1-one)

• Product Name: 1-(2,6-dibromophenyl)ethan-1-one
• CAS No: 99419-76-8
• MF: C₈H₆Br₂O
• MW: 277.940640926361
• CID: 4937467
• PubChem ID: 54532908
• Update Time: 2026-02-27

1-(2,6-dibromophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dibromophenyl)ethanone
• 1-(2,6-dibromophenyl)ethan-1-one

• Inchi： 1S/C8H6Br2O/c1-5(11)8-6(9)3-2-4-7(8)10/h2-4H,1H3
• InChI Key： OQWDNVTVMGJGSF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(C)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 1-(2,6-dibromophenyl)ethan-1-one

1-(2,6-Dibromophenyl)ethanone: A Comprehensive Overview

1-(2,6-Dibromophenyl)ethanone is a chemical compound with the CAS number 99419-76-8. This compound is an organobromine compound with a unique structure that combines a dibromophenyl group with an ethanone moiety. The molecule is characterized by its aromatic ring substituted with two bromine atoms at the 2 and 6 positions, which imparts specific electronic and steric properties to the compound. The ethanone group further enhances the compound's reactivity and functional versatility.

The synthesis of 1-(2,6-dibromophenyl)ethanone typically involves the bromination of acetophenone derivatives. This process can be achieved through various methods, including electrophilic substitution or radical halogenation. The choice of synthesis method depends on the desired regioselectivity and the scale of production. Recent studies have explored the use of catalytic systems to improve the efficiency and selectivity of bromination reactions, which has led to more sustainable and cost-effective production methods for this compound.

One of the key applications of 1-(2,6-dibromophenyl)ethanone lies in its use as an intermediate in organic synthesis. Its dibrominated aromatic ring makes it a valuable precursor for constructing complex molecules with specific electronic properties. For instance, it has been employed in the synthesis of biologically active compounds, such as antifungal agents and anticancer drugs. The ethanone group also facilitates further functionalization, enabling the construction of diverse chemical libraries for drug discovery.

Recent research has focused on the role of 1-(2,6-dibromophenyl)ethanone in materials science. The compound has been investigated as a building block for advanced materials, such as polymers and coordination complexes. Its ability to form stable coordination bonds with transition metals has opened new avenues for its application in catalysis and sensing technologies. For example, studies have demonstrated that 1-(2,6-dibromophenyl)ethanone can act as a ligand in metal-organic frameworks (MOFs), enhancing their stability and functionality.

In addition to its synthetic applications, 1-(2,6-dibromophenyl)ethanone has been studied for its environmental fate and toxicity. Brominated aromatic compounds are known to persist in the environment due to their high stability; however, recent research has shown that under certain conditions, such as microbial degradation or photochemical reactions, these compounds can undergo transformation into less toxic byproducts. Understanding the environmental behavior of 1-(2,6-dibromophenyl)ethanone is crucial for assessing its potential risks and ensuring sustainable practices in its production and use.

The structural features of 1-(2,6-dibromophenyl)ethanone, including its electron-withdrawing bromine substituents and conjugated ketone group, make it an interesting subject for theoretical studies. Computational chemistry approaches have been employed to investigate its electronic structure, reactivity patterns, and potential interactions with biological systems. These studies have provided valuable insights into the molecular mechanisms underlying its biological activity and reactivity.

In conclusion, 1-(2,6-dibromophenyl)ethanone (CAS No: 99419-76-8) is a versatile compound with significant applications in organic synthesis, materials science, and drug discovery. Its unique structure and functional groups make it a valuable tool for constructing complex molecules and advanced materials. Ongoing research continues to uncover new applications and deepen our understanding of this compound's properties and behavior.